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Compound of Interest

Compound Name: Butyric--d4 Acid

Cat. No.: B582203 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of Butyric-d4 Acid, ensuring that your work can proceed with the highest

degree of safety and integrity.

Butyric-d4 Acid, a deuterated form of butyric acid, is a valuable tool in various research

applications. However, like its non-deuterated counterpart, it is a corrosive and combustible

liquid that requires careful handling to prevent injury and property damage. Adherence to

proper personal protective equipment (PPE) protocols, handling procedures, and disposal

plans is critical.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Butyric-d4 Acid, based on safety data sheets and chemical handling guidelines.
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Body Part PPE Recommendation Specifications

Eyes/Face
Chemical safety goggles or

face shield

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin
Appropriate chemical-resistant

gloves

Materials such as butyl rubber,

neoprene, or Viton are

generally recommended for

handling carboxylic acids.

Always check the glove

manufacturer's compatibility

chart.

Body Protective clothing

A lab coat, apron, or coveralls

made of a material resistant to

chemical permeation should

be worn to prevent skin

exposure.[1]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when working in

poorly ventilated areas or

when the potential for

inhalation of vapors or

aerosols exists.[1] The specific

type of respirator and cartridge

will depend on the

concentration of the substance

in the air.

Experimental Protocol: Safe Handling of Butyric-d4
Acid
This protocol outlines the essential steps for safely handling Butyric-d4 Acid in a laboratory

setting.

1. Preparation:
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Ensure a calibrated and certified chemical fume hood is available and functioning correctly.
Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.
Assemble all necessary materials, including Butyric-d4 Acid, solvents, reaction vessels, and
waste containers, inside the fume hood.
Don all required personal protective equipment as detailed in the table above.

2. Handling and Use:

Conduct all work with Butyric-d4 Acid inside a chemical fume hood to minimize inhalation
exposure.
Dispense the acid carefully, avoiding splashing. Use appropriate tools such as a calibrated
pipette or a syringe.
Keep the container of Butyric-d4 Acid tightly closed when not in use.
Avoid contact with skin, eyes, and clothing. In case of accidental contact, immediately flush
the affected area with copious amounts of water for at least 15 minutes and seek medical
attention.[2][3]
Be aware that Butyric-d4 Acid is a combustible liquid.[3] Keep it away from heat, sparks,
open flames, and other ignition sources.[2][4]

3. Spill Response:

In the event of a small spill, neutralize the acid with a suitable absorbent material, such as
sodium bicarbonate or a commercial acid neutralizer.
Ventilate the area and wear appropriate PPE during cleanup.
For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Disposal:

Dispose of Butyric-d4 Acid and any contaminated materials in accordance with all federal,
state, and local regulations.[1]
Collect waste in a designated, properly labeled, and sealed container.
Do not pour Butyric-d4 Acid down the drain.

Procedural Workflow for Handling Butyric-d4 Acid
The following diagram illustrates the logical workflow for the safe handling of Butyric-d4 Acid,

from preparation to disposal.
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Caption: Workflow for the safe handling of Butyric-d4 Acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b582203?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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